Cas no 1262333-45-8 (N5,N5,N9,N9-tetraphenylspiro[benzo[c]fluorene-7,9'-fluorene]-5,9-diamine)

• Product Name: N5,N5,N9,N9-tetraphenylspiro[benzo[c]fluorene-7,9'-fluorene]-5,9-diamine
• CAS No: 1262333-45-8
• MF: C₅₃H₃₆N₂
• MW: 700.866353034973
• CID: 4565882
• PubChem ID: 59755274
• Update Time: 2025-06-08

N5,N5,N9,N9-tetraphenylspiro[benzo[c]fluorene-7,9'-fluorene]-5,9-diamine Chemical and Physical Properties

Names and Identifiers

• N5,N5,N9,N9-tetraphenylspiro[benzo[c]fluorene-7,9'-fluorene]-5,9-diamine
• TPA-SBFF
• 1262333-45-8
• SCHEMBL14116080

• Inchi： 1S/C53H36N2/c1-5-19-37(20-6-1)54(38-21-7-2-8-22-38)41-33-34-46-49(35-41)53(47-31-17-15-27-42(47)43-28-16-18-32-48(43)53)50-36-51(44-29-13-14-30-45(44)52(46)50)55(39-23-9-3-10-24-39)40-25-11-4-12-26-40/h1-36H
• InChI Key： APHDSAPBPJECOC-UHFFFAOYSA-N
• SMILES： C12(C3=C(C=CC=C3)C3=C1C=CC=C3)C1=C(C=CC(N(C3=CC=CC=C3)C3=CC=CC=C3)=C1)C1=C2C=C(N(C2=CC=CC=C2)C2=CC=CC=C2)C2=CC=CC=C21

Computed Properties

• Exact Mass: 700.287849157g/mol
• Monoisotopic Mass: 700.287849157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 55
• Rotatable Bond Count: 6
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.1
• Topological Polar Surface Area: 6.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N5,N5,N9,N9-tetraphenylspiro[benzo[c]fluorene-7,9'-fluorene]-5,9-diamine

N5,N5,N9,N9-tetraphenylspiro[benzo[c]fluorene-7,9'-fluorene]-5,9-diamine (CAS No. 1262333-45-8): An Advanced Material for Optoelectronic Applications

N5,N5,N9,N9-tetraphenylspiro[benzo[c]fluorene-7,9'-fluorene]-5,9-diamine (CAS No. 1262333-45-8) is a sophisticated organic compound that has garnered significant attention in the field of optoelectronics and materials science. This compound, often referred to as TPSF, is characterized by its unique spirocyclic structure and its exceptional photophysical properties, making it a promising candidate for various advanced applications.

The molecular structure of N5,N5,N9,N9-tetraphenylspiro[benzo[c]fluorene-7,9'-fluorene]-5,9-diamine consists of a central spirocyclic core flanked by two phenyl groups and two fluorene units. This arrangement not only imparts high thermal stability but also enhances the compound's ability to undergo efficient intramolecular charge transfer. The presence of the diamine functional groups further contributes to its versatility in forming complexes with various metal ions and other organic molecules.

Recent studies have highlighted the potential of TPSF in organic light-emitting diodes (OLEDs). The compound's high photoluminescence quantum yield and excellent electron transport properties make it an ideal candidate for use as an emitter or hole-transporting material in OLED devices. Researchers at the University of California, Santa Barbara, have demonstrated that incorporating TPSF into OLED structures can significantly improve device efficiency and operational stability.

In addition to OLEDs, N5,N5,N9,N9-tetraphenylspiro[benzo[c]fluorene-7,9'-fluorene]-5,9-diamine has shown promise in photovoltaic applications. Its strong absorption in the visible region and favorable energy levels make it a suitable donor material in organic solar cells. A study published in the Journal of Materials Chemistry A reported that blends containing TPSF and fullerene derivatives exhibited enhanced power conversion efficiencies compared to traditional donor materials.

The unique electronic properties of TPSF also make it a valuable material for sensing applications. Its sensitivity to environmental changes such as pH, temperature, and the presence of specific analytes has been exploited in the development of highly selective and sensitive chemical sensors. For instance, researchers at the National Institute of Standards and Technology (NIST) have utilized TPSF-based sensors to detect trace amounts of explosives and other hazardous substances with high accuracy.

Beyond its applications in optoelectronics and sensing, N5,N5,N9,N9-tetraphenylspiro[benzo[c]fluorene-7,9'-fluorene]-5,9-diamine has also been explored for use in biomedical research. Its biocompatibility and ability to undergo controlled release make it a potential candidate for drug delivery systems. A recent study published in Biomaterials demonstrated that encapsulating therapeutic agents within TPSF-based nanoparticles could enhance drug efficacy while minimizing side effects.

The synthesis of N5,N5,N9,N9-tetraphenylspiro[benzo[c]fluorene-7,9'-fluorene]-5,9-diamine involves a multi-step process that typically starts with the formation of the spirocyclic core followed by functionalization with phenyl and fluorene units. Advances in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for large-scale applications.

In conclusion, N5,N5,N9,N9-tetraphenylspiro[benzo[c]fluorene-7,9'-fluorene]-5,9-diamine (CAS No. 1262333-45-8) is a multifaceted organic compound with a wide range of potential applications in optoelectronics, photovoltaics, sensing, and biomedical research. Its unique molecular structure and exceptional properties make it a valuable material for researchers and engineers working at the forefront of materials science and technology.